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Compound of Interest

Compound Name: Barbital

Cat. No.: B3395916

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential safety and logistical information for the
handling of Barbital, a barbiturate derivative. Adherence to these protocols is critical for
minimizing exposure risks and ensuring a safe laboratory environment.

Operational Plan for Handling Barbital

This section outlines the procedural, step-by-step guidance for the safe handling, storage, and
disposal of Barbital.

1. Engineering Controls and Preparation:

e Ventilation: Always handle Barbital in a well-ventilated area.[1][2] Use a chemical fume hood
or other local exhaust ventilation to keep airborne concentrations low, especially when
working with the powdered form to minimize dust generation.[1][2]

o Restricted Access: Ensure the handling area is clearly marked and access is restricted to
authorized personnel only.

o Emergency Equipment: Confirm that an eye wash station and safety shower are readily
accessible and in good working order.

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear appropriate chemical safety goggles or eyeglasses that
comply with OSHA's eye and face protection regulations (29 CFR 1910.133) or European
Standard EN166.[1]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1] For
handling hazardous drugs, it is often recommended to wear two pairs of powder-free nitrile
gloves.[3][4]

Body Protection: A lab coat or other appropriate protective clothing should be worn to
prevent skin exposure.[1]

Respiratory Protection: If there is a risk of inhalation, particularly with fine dust, a NIOSH-
approved respirator should be used.[2] A respiratory protection program that meets OSHA's
29 CFR 1910.134 and ANSI Z88.2 requirements should be followed.[1]

. Handling Procedures:
Avoid Contact: Avoid contact with eyes, skin, and clothing.[1]
Minimize Dust: Minimize dust generation and accumulation when handling the solid form.[1]

Personal Hygiene: Wash hands thoroughly after handling Barbital and before eating,
drinking, or smoking.[1][5][6] Remove contaminated clothing and wash it before reuse.[1]

Do Not Ingest or Inhale: Do not ingest or inhale the substance.[1]
. Storage:
Container: Keep the container tightly closed.[1][2]

Location: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents.[1][2]

. Spill and Leak Procedures:

Immediate Action: Clean up spills immediately, observing all safety precautions.[1]
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o Containment: Sweep up or absorb the material and place it into a suitable, clean, dry, closed
container for disposal.[1]

e Avoid Dust: Avoid generating dusty conditions during cleanup.[1]
« Ventilation: Ensure adequate ventilation in the spill area.[1]
6. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[1]

o Skin Contact: Flush skin with plenty of soap and water. Get medical aid.[1]

« Ingestion: Call a poison control center. If swallowed, do not induce vomiting unless directed
by medical personnel. Never give anything by mouth to an unconscious person. Get medical
aid.[1]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

7. Disposal:

e Regulations: Dispose of waste in accordance with federal, state, and local environmental
control regulations.[2][6][7]

o Hazardous Waste Classification: Chemical waste generators must determine whether a
discarded chemical is classified as a hazardous waste.[1][7] Consult US EPA guidelines for
classification determination (40 CFR Parts 261.3).[1]

o Containers: Dispose of contents and container in accordance with local, regional, national,
and international regulations.[5]

Quantitative Data

The following table summarizes key quantitative data for Barbital.
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Data Point Value Species Reference
Oral LD50 600 mg/kg Rat [1112]

Oral LD50 800 mg/kg Mouse [1]
Intraperitoneal LD50 178 mg/kg Mouse [5]
Intraperitoneal LD50 246 mg/kg Rat [5]
Subcutaneous LD50 630 mg/kg Mouse [5]
Subcutaneous LD50 450 mg/kg Rat [5]

Melting Point 188-192 °C N/A [5]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Barbital in a laboratory
setting.
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Caption: Workflow for the safe handling of Barbital.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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